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Compound of Interest

Compound Name: Nilvadipine

Cat. No.: B1678883

This guide provides a comprehensive comparison of the pharmacological properties of
Nilvadipine and Nifedipine, two dihydropyridine calcium channel blockers. Designed for
researchers, scientists, and drug development professionals, this document synthesizes key
data on their respective mechanisms of action, pharmacokinetics, pharmacodynamics, and
clinical applications, supported by experimental evidence.

Mechanism of Action: A Shared Foundation with
Subtle Differences

Both Nilvadipine and Nifedipine exert their therapeutic effects by blocking L-type calcium
channels, predominantly in vascular smooth muscle cells.[1][2] This inhibition reduces the influx
of calcium ions, leading to vasodilation, a decrease in peripheral resistance, and consequently,
a lowering of blood pressure.[1][2]

While their primary target is the same, some studies suggest Nilvadipine possesses a higher
vascular selectivity compared to Nifedipine.[3] This implies a more pronounced effect on blood
vessels with comparatively less impact on cardiac tissue.

Signaling Pathway of Dihydropyridine Calcium Channel Blockers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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